Technical Documentation Center

3-Nitro-2-(pyridin-2-ylthio)pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Nitro-2-(pyridin-2-ylthio)pyridine
  • CAS: 4262-11-7

Core Science & Biosynthesis

Foundational

Technical Guide: 3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS 4262-11-7)

Scaffold Utility, Synthesis, and Functionalization in Drug Discovery [1] Executive Summary 3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS 4262-11-7) is a specialized bis-heterocyclic sulfide serving as a critical intermediate...

Author: BenchChem Technical Support Team. Date: February 2026

Scaffold Utility, Synthesis, and Functionalization in Drug Discovery [1]

Executive Summary

3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS 4262-11-7) is a specialized bis-heterocyclic sulfide serving as a critical intermediate in the synthesis of fused polycyclic systems.[1] Its structural core—two pyridine rings linked by a thioether bridge, with a nitro group positioned ortho to the sulfur linkage—renders it a "privileged scaffold" for accessing pyrido[2,3-b][1,4]thiazines and 1,6-diazacarbazoles .

This guide details the physicochemical profile, validated synthetic protocols, and downstream applications of this compound, designed for medicinal chemists requiring high-purity intermediates for library generation.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

PropertyData
CAS Number 4262-11-7
IUPAC Name 3-Nitro-2-(pyridin-2-ylsulfanyl)pyridine
Synonyms 2-[(3-Nitropyridin-2-yl)thio]pyridine; 3-Nitro-2-(2-pyridylthio)pyridine
Molecular Formula

Molecular Weight 233.25 g/mol
Appearance Yellow crystalline solid (Characteristic of nitro-pyridines)
Solubility Soluble in DMSO, DMF,

,

; Insoluble in water.[1]
LogP (Predicted) ~2.3 (Moderate lipophilicity, suitable for CNS-active scaffolds)
H-Bond Acceptors 5 (N-pyridine x2,

)
Structural Analysis

The molecule features a 3-nitropyridine ring activated for nucleophilic attack at the C2 position, linked to a 2-pyridyl ring via a flexible sulfur bridge.[1] The nitro group is crucial; it acts as an electron-withdrawing group (EWG) to facilitate the initial formation of the thioether and serves as a latent amino group for subsequent cyclization.[1]

Synthetic Pathways & Mechanism[1][8][9]

The synthesis of CAS 4262-11-7 follows a classic Nucleophilic Aromatic Substitution (


) mechanism.[1][2] The reaction exploits the high electrophilicity of 2-chloro-3-nitropyridine  (activated by the ortho-nitro group) towards the sulfur nucleophile 2-mercaptopyridine .[1]
Validated Synthesis Protocol

Reaction:


[1][3]

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-mercaptopyridine (1.0 equiv) in anhydrous DMF (Dimethylformamide) or EtOH (Ethanol).

  • Activation: Add anhydrous Potassium Carbonate (

    
    )  (1.5 – 2.0 equiv) to the solution. Stir at room temperature for 15 minutes to generate the thiolate anion.
    
  • Addition: Add 2-chloro-3-nitropyridine (1.0 equiv) portion-wise or as a solution in DMF.

    • Note: The reaction is exothermic; cooling to

      
       may be required during addition on scales >10g.
      
  • Reaction: Heat the mixture to

    
      for 2–4 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-MS.[1]
    
  • Workup:

    • Method A (Precipitation): Pour the reaction mixture into crushed ice/water. The product typically precipitates as a yellow solid. Filter, wash with water, and dry.

    • Method B (Extraction): Dilute with water and extract with Ethyl Acetate (

      
      ). Wash organics with brine, dry over 
      
      
      
      , and concentrate.
  • Purification: Recrystallization from Ethanol or flash chromatography (

    
    , EtOAc/Hexane gradient) yields the pure compound.
    
Mechanistic Diagram (DOT)

The following diagram illustrates the


 mechanism and subsequent potential cyclization pathways.

SynthesisMechanism Start1 2-Chloro-3-nitropyridine Intermediate Meisenheimer Complex (Transient) Start1->Intermediate Nucleophilic Attack Start2 2-Mercaptopyridine Start2->Intermediate Base (K2CO3) Product CAS 4262-11-7 (Thioether Scaffold) Intermediate->Product -Cl (Elimination) Cyclized Pyrido-fused Heterocycles Product->Cyclized Nitro Reduction & Cyclization

Caption:


 pathway for the synthesis of CAS 4262-11-7 and its role as a precursor.

Reactivity & Functionalization[1][9][10][11][12]

This compound is not merely an end-product but a versatile intermediate.[1] Its reactivity profile is defined by two key functional handles: the Nitro group and the Thioether bridge .

A. Nitro Group Reduction (Gateway to Cyclization)

Reduction of the nitro group yields 3-amino-2-(pyridin-2-ylthio)pyridine .[1] This amine is highly reactive and can undergo intramolecular cyclization to form tricyclic systems.

  • Reagents:

    
    , 
    
    
    
    , or
    
    
    .
  • Outcome: The resulting amine can attack the nitrogen of the adjacent pyridine ring (Smiles rearrangement type) or participate in C-N coupling to form diazacarbazoles .

B. Oxidation of Sulfur

The sulfur atom can be selectively oxidized to the sulfoxide or sulfone using m-CPBA or


.[1]
  • Utility: Sulfones are stronger electron-withdrawing groups, altering the electronics of the pyridine rings for further substitution reactions.

C. Coordination Chemistry

The N-S-N motif acts as a pincer-like ligand for transition metals (Pd, Pt, Cu), useful in catalysis or metal-based drug design.

Applications in Drug Discovery[13]

Scaffold Utility Map

The following diagram details the "Scaffold Hopping" potential of CAS 4262-11-7.

Applications Core CAS 4262-11-7 (Scaffold) App1 Kinase Inhibitors (ATP Binding Pocket) Core->App1 Functionalization App2 Anti-Infectives (Anti-TB / Anti-Fungal) Core->App2 Library Screening App3 Tricyclic Systems (Pyrido[2,3-b]thiazines) Core->App3 Cyclization App4 CNS Agents (Anxiolytics) Core->App4 Bioisostere Design

Caption: Application map of 3-Nitro-2-(pyridin-2-ylthio)pyridine in medicinal chemistry.

  • Anti-Infectives: Thioalkyl pyridine derivatives have shown efficacy against Mycobacterium tuberculosis and various fungal strains. The nitro group is often essential for this bioactivity, acting as a "warhead" or prodrug moiety.

  • Kinase Inhibition: The bis-heterocyclic structure mimics the adenine core of ATP.[1] Modification of the nitro group allows for hydrogen-bonding interactions within the hinge region of kinases (e.g., EGFR, IGF-1R).

  • CNS Activity: Related 2-thio-3-aminopyridine derivatives possess anxiolytic and anticonvulsant properties, modulating GABAergic pathways.[1]

Safety & Handling (SDS Summary)

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

  • Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the sulfur bridge.

References

  • Synthesis of Pyridine Sulfides: Nucleophilic substitution of 2-chloro-3-nitropyridine with thiols.[1] GuideChem. Link

  • Nitro-Pyridine Reactivity: Kinetics and mechanism of nitrosation and substitution.[1] RSC Advances / Perkin Trans 2. Link

  • Biological Activity: Antimicrobial and anticancer potential of nitropyridine derivatives. MDPI Pharmaceuticals. Link[1]

  • Reduction Protocols: Reduction of nitroarenes to amines using NaBH4/NiCl2.[4][5] Asian Journal of Chemistry. Link

  • Chemical Properties: PubChem Compound Summary for 2-Chloro-3-nitropyridine (Precursor). National Library of Medicine. Link[1]

Sources

Exploratory

Solubility of 3-Nitro-2-(pyridin-2-ylthio)pyridine in Organic Solvents

This in-depth technical guide details the solubility characteristics, thermodynamic modeling, and experimental determination protocols for 3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS 4262-11-7). It is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide details the solubility characteristics, thermodynamic modeling, and experimental determination protocols for 3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS 4262-11-7). It is designed for researchers optimizing reaction conditions, purification processes, and formulation strategies.

CAS Number: 4262-11-7 Molecular Formula: C₁₀H₇N₃O₂S Molecular Weight: 233.25 g/mol

Executive Summary

3-Nitro-2-(pyridin-2-ylthio)pyridine is a critical intermediate in the synthesis of bioactive heterocycles, including urease inhibitors and metal-chelating ligands. Its solubility profile is governed by the interplay between the strong dipole of the nitro group (


), the hydrogen-bond accepting nature of the pyridine nitrogens, and the lipophilic thioether linker.

This guide provides a definitive framework for understanding its dissolution thermodynamics. While specific empirical data tables for this compound are proprietary or sparse in open literature, its structural analogs (e.g., nitropyridines, dipyridyl sulfides) allow for a high-confidence predictive solubility landscape. The guide further details the Laser Monitoring Observation Technique as the gold standard for generating precise solubility data.

Chemical Structure & Solubility Mechanisms

The solubility of 3-Nitro-2-(pyridin-2-ylthio)pyridine is dictated by three primary molecular interactions:

  • Nitro Group (

    
    ):  A strong electron-withdrawing group that creates a significant dipole moment, enhancing solubility in polar aprotic solvents.
    
  • Pyridine Rings: Provide

    
    -
    
    
    
    stacking potential and hydrogen bond acceptance, facilitating dissolution in chlorinated solvents and alcohols.
  • Thioether Linker (

    
    ):  Adds flexibility and lipophilicity, modulating solubility in non-polar hydrocarbons.
    
Structural Interaction Diagram

G Compound 3-Nitro-2-(pyridin-2-ylthio)pyridine Nitro Nitro Group (-NO2) High Dipole Moment Compound->Nitro Pyridine Pyridine Rings H-Bond Acceptor / Pi-Stacking Compound->Pyridine Sulfide Thioether Linker (-S-) Lipophilicity / Flexibility Compound->Sulfide Solvent_Polar Polar Aprotic Solvents (DMSO, DMF, NMP) Nitro->Solvent_Polar Strong Dipole-Dipole Solvent_Protic Polar Protic Solvents (Methanol, Ethanol) Pyridine->Solvent_Protic H-Bonding Solvent_NonPolar Non-Polar Solvents (Hexane, Heptane) Sulfide->Solvent_NonPolar Weak Dispersion

Figure 1: Molecular moieties of 3-Nitro-2-(pyridin-2-ylthio)pyridine and their dominant solvent interactions.

Predicted Solubility Landscape

Based on the Hansen Solubility Parameters (HSP) of structural analogs (2-mercaptopyridine and 3-nitropyridine), the following solubility profile is established for laboratory applications.

Solvent ClassRepresentative SolventsPredicted SolubilityMechanismApplication
Polar Aprotic DMSO, DMF, NMPVery High Strong dipole-dipole interactions; disruption of crystal lattice.Reaction medium; Stock solutions.
Chlorinated Dichloromethane (DCM), ChloroformHigh Favorable dispersion forces and weak H-bonding.Extraction; Chromatography.[1]
Polar Protic Methanol, Ethanol, IsopropanolModerate Solvation via H-bonding to pyridine N; temperature-dependent.Recrystallization (High solubility at boiling, low at RT).
Ketones/Esters Acetone, Ethyl AcetateModerate to High Dipole-dipole interactions.General solvent; Washing.
Non-Polar Hexane, Heptane, TolueneLow / Insoluble Lack of polar interactions to overcome lattice energy.Precipitation; Washing impurities.

Experimental Protocols for Solubility Determination

To generate precise mole fraction solubility data (


) at various temperatures (

), two methodologies are recommended.
Method A: Laser Monitoring Observation Technique (Dynamic)

This is the modern standard for high-throughput solubility determination, eliminating the need for sampling and filtration.

Principle: A laser beam passes through a solvent-solute mixture.[2] As the temperature rises, the solid dissolves, increasing light transmittance. The temperature at which transmittance maximizes is the saturation point.

Protocol:

  • Preparation: Weigh a precise mass (

    
    ) of 3-Nitro-2-(pyridin-2-ylthio)pyridine into a jacketed glass vessel.
    
  • Solvent Addition: Add a known mass (

    
    ) of the organic solvent.
    
  • Equilibration: Stir the mixture at a constant speed (e.g., 400 rpm).

  • Heating: Increase temperature slowly (e.g., 2 K/h) using a programmable thermostat.

  • Detection: Monitor the intensity of the laser beam passing through the solution.

  • Endpoint: Record the temperature (

    
    ) where the laser intensity stabilizes (indicating complete dissolution).
    
  • Calculation:

    
    
    Where 
    
    
    
    and
    
    
    are the molar masses of the solute and solvent, respectively.
Method B: Isothermal Shake-Flask Method (Static)

The classical approach, best for validating dynamic data or when laser equipment is unavailable.

Protocol:

  • Saturation: Add excess solute to 10 mL of solvent in a sealed vial.

  • Agitation: Place in a thermostatic shaker bath at fixed temperature

    
     for 24–48 hours.
    
  • Settling: Allow the suspension to settle for 2–4 hours (ensure temperature remains constant).

  • Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 µm PTFE).

  • Analysis: Dilute the aliquot and analyze via HPLC-UV (Detection typically at 254 nm or 330 nm, corresponding to the nitropyridine chromophore).

Experimental Workflow Diagram

Experiment Start Start: Solubility Determination Choice Select Method Start->Choice Laser Laser Monitoring (Dynamic) Choice->Laser Shake Shake-Flask (Static) Choice->Shake L_Step1 Weigh Solute + Solvent Laser->L_Step1 S_Step1 Add Excess Solute Shake->S_Step1 L_Step2 Heat Slowly (2 K/h) L_Step1->L_Step2 L_Step3 Detect Max Transmittance L_Step2->L_Step3 Calc Calculate Mole Fraction (x) L_Step3->Calc S_Step2 Equilibrate 24h @ Temp T S_Step1->S_Step2 S_Step3 Filter & HPLC Analysis S_Step2->S_Step3 S_Step3->Calc Model Fit to Thermodynamic Models Calc->Model

Figure 2: Decision matrix and workflow for solubility determination.

Thermodynamic Modeling

Once experimental data is obtained, it must be correlated using thermodynamic models to calculate dissolution enthalpy (


) and entropy (

).
Modified Apelblat Equation

The most accurate semi-empirical model for non-ideal solutions.



  • A, B, C: Empirical parameters determined by non-linear regression.

  • Utility: Provides excellent interpolation of solubility at any temperature within the measured range.

van't Hoff Equation

Used to estimate the thermodynamic functions of dissolution.[2][3]



  • Plot:

    
     vs. 
    
    
    
    .
  • Slope:

    
     (Enthalpy of solution).
    
  • Intercept:

    
     (Entropy of solution).
    

Thermodynamic Interpretation:

  • Positive

    
    :  Endothermic dissolution (Solubility increases with temperature). This is expected for 3-Nitro-2-(pyridin-2-ylthio)pyridine in most organic solvents.
    
  • Positive

    
    :  Entropy-driven process (Disorder increases as the crystal lattice breaks).
    

Applications & Implications

Understanding the solubility of 3-Nitro-2-(pyridin-2-ylthio)pyridine enables:

  • Purification: The steep solubility curve in ethanol/methanol (low at RT, high at boiling) makes recrystallization the preferred purification method over column chromatography.

  • Synthesis: High solubility in DMF and DMSO suggests these are the ideal solvents for nucleophilic substitution reactions involving this intermediate.

  • Drug Development: As a precursor to urease inhibitors, its solubility data is vital for designing liquid formulations or co-solvent systems (e.g., PEG-400/Water mixtures).

References

  • Synthesis & Properties

    • Nitropyridines in the Synthesis of Bioactive Molecules. (2021).[4] Molecules. Link

    • Reaction of 2-chloro-3-nitropyridine with thiols. (2016).[5] TU Dortmund Repository. Link

  • Solubility Measurement Protocols

    • Jouyban, A., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility.Pharmaceutical Sciences. Link

    • Automated System for Determining Drug Solubility Based on Laser Monitoring Technique.[6] (2014). Journal of Laboratory Automation. Link

  • Thermodynamic Modeling

    • Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K.Journal of Chemical Thermodynamics. Link

Sources

Foundational

3-Nitro-2-(pyridin-2-ylthio)pyridine molecular weight and formula

An In-depth Technical Guide to 3-Nitro-2-(pyridin-2-ylthio)pyridine Introduction 3-Nitro-2-(pyridin-2-ylthio)pyridine is a heterocyclic organic compound featuring a nitropyridine core functionalized with a pyridinethioet...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 3-Nitro-2-(pyridin-2-ylthio)pyridine

Introduction

3-Nitro-2-(pyridin-2-ylthio)pyridine is a heterocyclic organic compound featuring a nitropyridine core functionalized with a pyridinethioether substituent. This molecule holds significant interest for researchers in medicinal chemistry and materials science due to the combined electronic properties of the electron-withdrawing nitro group and the versatile pyridine and thioether moieties. The pyridine scaffold is a well-established "privileged structure" in drug discovery, appearing in numerous approved therapeutic agents.[1][2][3] The introduction of a nitro group can enhance biological activity, while the thioether linkage provides conformational flexibility and potential for further functionalization.[1][4] This guide provides a comprehensive overview of the molecular characteristics, synthesis, and potential applications of 3-Nitro-2-(pyridin-2-ylthio)pyridine, with a focus on its relevance to drug development professionals.

Molecular Formula and Weight

The chemical structure of 3-Nitro-2-(pyridin-2-ylthio)pyridine consists of a pyridine ring substituted with a nitro group at the 3-position and a pyridin-2-ylthio group at the 2-position.

Based on its structure, the molecular formula and weight have been determined as follows:

PropertyValue
Molecular Formula C₁₀H₇N₃O₂S
Molecular Weight 233.25 g/mol
IUPAC Name 3-nitro-2-(pyridin-2-ylthio)pyridine

Physicochemical Properties and Reactivity

The physicochemical properties of 3-Nitro-2-(pyridin-2-ylthio)pyridine are influenced by its constituent functional groups. The presence of two pyridine rings and a nitro group suggests a degree of polarity. The lone pair of electrons on the nitrogen atoms of the pyridine rings makes the compound basic, capable of forming salts with strong acids.[5]

The reactivity of the molecule is largely dictated by the electron-deficient nature of the 3-nitropyridine ring. The strong electron-withdrawing effect of the nitro group at the 3-position makes the pyridine ring susceptible to nucleophilic aromatic substitution (SNAr) reactions.[6][7] Research on related 3-nitropyridines has shown that the nitro group itself can act as a leaving group in reactions with sulfur nucleophiles under certain conditions.[8][9]

Synthesis

A plausible and efficient synthetic route to 3-Nitro-2-(pyridin-2-ylthio)pyridine involves a nucleophilic aromatic substitution reaction. This approach would utilize a readily available 2-halo-3-nitropyridine and pyridine-2-thiol as starting materials.

Proposed Synthetic Workflow

Synthesis_of_3-Nitro-2-(pyridin-2-ylthio)pyridine start1 2-Chloro-3-nitropyridine reagents Base (e.g., K₂CO₃) Solvent (e.g., DMF) start1->reagents + start2 Pyridine-2-thiol start2->reagents + product 3-Nitro-2-(pyridin-2-ylthio)pyridine reagents->product Nucleophilic Aromatic Substitution (SNAr)

Caption: Proposed synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine.

Experimental Protocol

The following is a generalized, step-by-step methodology for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine based on established protocols for similar compounds.[8]

  • Reaction Setup: To a solution of 2-chloro-3-nitropyridine (1 equivalent) in an anhydrous polar aprotic solvent such as dimethylformamide (DMF), add pyridine-2-thiol (1 equivalent) and a suitable base, for example, potassium carbonate (K₂CO₃) (1 equivalent).

  • Reaction Conditions: The reaction mixture is stirred at an elevated temperature, typically around 60°C, for 1-2 hours. The progress of the reaction should be monitored by an appropriate technique like thin-layer chromatography (TLC).

  • Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature and poured into water. The aqueous mixture is then acidified (e.g., with HCl) and extracted with an organic solvent such as chloroform or ethyl acetate.

  • Purification: The combined organic layers are dried over a suitable drying agent (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 3-Nitro-2-(pyridin-2-ylthio)pyridine.

Potential Applications in Drug Development

The structural motifs present in 3-Nitro-2-(pyridin-2-ylthio)pyridine suggest its potential as a scaffold for the development of new therapeutic agents. Both nitropyridine and pyridine-thioether derivatives have been reported to exhibit a wide range of biological activities.

Antimicrobial and Antitubercular Activity

Pyridine derivatives are a cornerstone in the development of antimicrobial agents.[10] Specifically, nitropyridine-containing compounds have demonstrated efficacy against various bacterial strains, including Mycobacterium tuberculosis.[4][10] The nitro group can play a crucial role in the mechanism of action of these compounds. Therefore, 3-Nitro-2-(pyridin-2-ylthio)pyridine represents a promising starting point for the synthesis of novel antibacterial and antitubercular drugs.

Anticancer Activity

The pyridine nucleus is a common feature in many anticancer drugs.[2] Furthermore, nitropyridine derivatives have been investigated for their cytotoxic effects on various cancer cell lines.[1][4] The introduction of a thioether linkage, as seen in the target molecule, can modulate the compound's pharmacokinetic properties and its interaction with biological targets. Thiazole derivatives linked to a pyridine ring, which share some structural similarity, have shown potent anti-proliferative activity.[11]

Other Pharmacological Activities

Derivatives of pyridine and related heterocyclic systems are known to possess a broad spectrum of pharmacological effects, including anti-inflammatory, analgesic, and antiviral properties.[3][12] The unique electronic and structural features of 3-Nitro-2-(pyridin-2-ylthio)pyridine make it a valuable candidate for screening in various biological assays to uncover new therapeutic applications.

Conclusion

3-Nitro-2-(pyridin-2-ylthio)pyridine is a compound with significant potential for applications in medicinal chemistry and drug discovery. Its synthesis is achievable through standard organic chemistry methodologies, and its structure combines the key features of a privileged pyridine scaffold with a reactive nitro group and a flexible thioether linker. For researchers and scientists in drug development, this molecule serves as a versatile building block for creating libraries of novel compounds with the potential for diverse pharmacological activities, including antimicrobial and anticancer effects. Further investigation into the biological properties of this and related compounds is warranted to fully explore their therapeutic potential.

References

  • Nikol'skiy, V., Starosotnikov, A., & Bastrakov, M. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 27(17), 5692. [Link]

  • Svensen, H. (2001). Synthesis and Functionalization of 3-Nitropyridines. [Link]

  • Nikol'skiy, V., Starosotnikov, A., & Bastrakov, M. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. PubMed, 36173839. [Link]

  • Nikol'skiy, V., Starosotnikov, A., & Bastrakov, M. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. ResearchGate. [Link]

  • PubChem. 3-Nitro-2-(3-pyridin-2-ylpiperidin-1-yl)pyridine. [Link]

  • Mąkosza, M., & Grudzień, K. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters, 24(2), 521-525. [Link]

  • Dakshanamurthy, S. (2026). Exploring the Biological Activity of Nitropyridine Derivatives. DC Chemicals. [Link]

  • Nikol'skiy, V., Starosotnikov, A., & Bastrakov, M. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. MDPI. [Link]

  • PubChem. 3-Nitro-2(1H)-pyridinone. [Link]

  • Vibrant Pharma Inc. 3-Nitro-2-(piperidin-4-yloxy)pyridine. [Link]

  • PubChem. 2-[(3-Nitro-2-pyridyl)thio]acetic acid. [Link]

  • PubChemLite. 3-nitro-4-(pyridin-2-ylthio)cinammic acid. [Link]

  • Bastrakov, M., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 28(5), 2305. [Link]

  • Uncer, G. L., & Cole, E. R. (1983). Synthesis of Substituted 3-Nitroso-2,4-Pyridinediols For Use As Analytical Reagents. Australian Journal of Chemistry, 36(9), 1849-1854. [Link]

  • Kumar, A., et al. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. International Journal of Pharmaceutical Sciences and Research, 12(9), 4696-4706. [Link]

  • Panda, S. S., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 28(10), 4201. [Link]

  • Kumar, A., et al. (2026). Review on Pyridine Analogues as Anti-Microbial, Anti-TB and Anti-oxidant Activity. Der Pharma Chemica. [Link]

  • Wang, Y., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 856573. [Link]

  • Karuppasamy, M., et al. (2020). Synthesis of Novel Pyridine-connected Piperidine and 2H-thiopyran Derivatives and their Larvicidal, Nematicidal, and Antimicrobial Activities. Journal of the Mexican Chemical Society, 64(2), 116-130. [Link]

  • Hovhannisyan, A. A., et al. (2015). Synthesis and Antioxidant Activity of 7-Thio Derivatives of 6,7-Dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione. Pharmaceutical Chemistry Journal, 49(8), 524-527. [Link]

  • Abdel-Wahab, B. F., et al. (2021). Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry, 14(3), 102981. [Link]

Sources

Exploratory

Literature review on bis(heteroaryl)sulfides containing nitro groups

Synthesis, Reactivity, and Medicinal Applications Executive Summary Bis(heteroaryl)sulfides—compounds where a sulfur atom bridges two heteroaromatic rings—represent a privileged scaffold in medicinal chemistry. When func...

Author: BenchChem Technical Support Team. Date: February 2026

Synthesis, Reactivity, and Medicinal Applications

Executive Summary

Bis(heteroaryl)sulfides—compounds where a sulfur atom bridges two heteroaromatic rings—represent a privileged scaffold in medicinal chemistry. When functionalized with nitro groups , these molecules possess a dual utility:

  • Synthetic Utility: The nitro group acts as a potent electron-withdrawing group (EWG), activating the heteroaromatic ring for nucleophilic aromatic substitution (

    
    ), the most atom-economical route to these thioethers.
    
  • Pharmacological Utility: The nitro moiety serves as a prodrug pharmacophore (e.g., in anti-tubercular or anti-parasitic agents) or as a "warhead" for covalent inhibition, though it carries toxicological risks (redox cycling) that must be managed.

This guide details the structural logic, synthetic pathways, and biological validation of these systems.

Structural & Electronic Properties

The thioether linkage (-S-) in bis(heteroaryl) systems offers unique properties compared to its ether (-O-) or amine (-NH-) isosteres:

  • Bond Angle & Flexibility: The C-S-C bond angle (

    
    109°) is more acute than C-O-C, altering the spatial orientation of the two heteroaryl rings. This is critical for fitting into specific enzyme binding pockets.
    
  • Lipophilicity: Sulfur increases

    
    , enhancing membrane permeability compared to oxygen analogs.
    
  • The Nitro Effect: A nitro group ortho or para to the sulfur linkage dramatically lowers the LUMO energy of the ring. This stabilizes the Meisenheimer complex intermediate during synthesis but also increases susceptibility to metabolic reduction in vivo.

Synthetic Strategies

Constructing bis(heteroaryl) sulfides is inherently more challenging than aryl-heteroaryl sulfides because both rings are often electron-deficient, reducing the nucleophilicity of the thiol partner and the oxidative addition potential in metal catalysis.

A. The Dominant Pathway: Nucleophilic Aromatic Substitution (

)

For nitro-substituted systems,


 is the gold standard. The nitro group activates the ring, allowing a heteroaryl thiol to displace a halogen (F, Cl, Br).
  • Mechanism: Addition-Elimination.[1]

  • Key Reagents:

    
     or 
    
    
    
    (Base), DMSO or DMF (Dipolar aprotic solvent).
  • Scope: Highly effective for electron-deficient heterocycles (pyridines, pyrimidines, thiazoles).

  • Expert Insight: Use Cesium Carbonate (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    ) .[2] Its higher solubility in organic solvents compared to potassium salts effectively deprotonates the thiol, preventing disulfide formation (dimerization) which is a common side reaction.
    
B. Alternative Pathway: Copper-Catalyzed Cross-Coupling

When the electrophilic ring lacks strong activation (i.e., the nitro group is meta or absent on the accepting ring),


 fails. Copper catalysis (Ullmann-type or Chan-Lam) is required.
  • Catalyst: CuI or CuO nanoparticles.[2]

  • Ligands: Phenanthroline or ligand-free conditions.

  • Limitations: Higher temperatures (

    
    C) are often required, which may compromise the thermal stability of polynitro compounds.
    
C. Emerging Pathway: Ligand-Coupling (Transition-Metal Free)

Recent advances utilize pyridylsulfonium salts reacting with Grignard reagents.[3] This method avoids transition metals and forms bis-heteroaryl linkages via a hypervalent sulfur intermediate, offering a route to scaffolds inaccessible by


.[3]
Visualization: Synthetic Decision Logic

The following diagram illustrates the decision matrix for selecting the optimal synthetic route based on the electronic nature of the substrates.

SynthesisLogic cluster_SNAr Pathway A: Activated System cluster_Metal Pathway B: Deactivated System Start Target: Bis(heteroaryl)sulfide (Nitro-containing) CheckActivation Is the Halogenated Ring Activated? (o/p-NO2) Start->CheckActivation SNAr Method: SNAr Substitution CheckActivation->SNAr Yes (Strong EWG) CuCat Method: Cu-Catalyzed Coupling CheckActivation->CuCat No (Weak/No EWG) ConditionsA Reagents: Thiol + Halo-Nitro-Het Base: Cs2CO3 Solvent: DMSO, RT-60°C SNAr->ConditionsA MechanismA Mechanism: Meisenheimer Complex ConditionsA->MechanismA ConditionsB Reagents: Thiol + Halo-Het Cat: CuI / Ligand Temp: >100°C CuCat->ConditionsB LigandCoup Alt: Sulfonium Salt Ligand Coupling (Grignard Reagents) CuCat->LigandCoup If Metal-Free req.

Caption: Decision tree for synthesizing nitro-bis(heteroaryl)sulfides.


 is preferred for activated rings due to milder conditions.
Medicinal Chemistry Applications
Antimicrobial Agents

Nitro-heterocycles are historically significant antibacterials (e.g., nitrofurantoin, metronidazole). In bis(heteroaryl)sulfides:

  • Mechanism: The nitro group is reduced by bacterial nitroreductases to reactive intermediates (nitroso, hydroxylamine) that damage bacterial DNA/proteins.[4]

  • Selectivity: The "bis" structure allows for dual binding. For example, one ring binds to the enzyme active site, while the nitro-containing ring acts as the warhead.

  • Target: Pseudomonas aeruginosa and Staphylococcus aureus.[5]

Anticancer Activity[5][6][7]
  • Apoptosis Induction: Nitro-substituted sulfides have been shown to induce apoptosis in lung (A549) and colon (HCT-116) cancer cell lines.

  • Redox Cycling: The generation of Reactive Oxygen Species (ROS) via the nitro group triggers mitochondrial dysfunction in cancer cells, which often have impaired antioxidant defenses compared to normal cells.

Metabolic Liability (The "Toxicophore" Risk)

While potent, these compounds face metabolic challenges:

  • S-Oxidation: The sulfide is easily oxidized by CYP450 to sulfoxides (

    
    ) and sulfones (
    
    
    
    ), which alters polarity and activity.
  • Nitro Reduction: In humans, extensive reduction can lead to mutagenic aromatic amines.

  • Mitigation Strategy: Steric shielding of the sulfur or replacing the nitro group with a bioisostere (e.g.,

    
    , 
    
    
    
    ) in later optimization stages if toxicity is observed.
Experimental Protocols
Protocol A: Standard

Synthesis (High Yield)

Best for: Reacting a heterocyclic thiol with an ortho/para-nitro halopyridine/pyrimidine.

Materials:

  • Heteroaryl thiol (1.0 equiv)

  • Nitro-halo-heterocycle (1.0 equiv)

  • 
     (1.5 equiv)
    
  • Anhydrous DMSO (0.2 M concentration)

Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the heteroaryl thiol in anhydrous DMSO.

  • Deprotonation: Add

    
     in one portion. Stir at Room Temperature (RT) for 15 minutes. Observation: The solution may change color as the thiolate anion forms.
    
  • Addition: Add the nitro-halo-heterocycle slowly.

  • Reaction: Stir at RT for 2–4 hours. If the substrate is sterically hindered, heat to 50°C. Monitor via TLC (Mobile phase: Hexane/EtOAc).

  • Workup: Pour the reaction mixture into crushed ice/water (10x volume). The product usually precipitates as a solid.

  • Purification: Filter the solid. Wash with water and cold ethanol. Recrystallize from Ethanol/DMF or purify via silica gel chromatography.

Protocol B: Copper-Catalyzed Synthesis (Ligand-Free)

Best for: Less activated systems or when


 fails.

Materials:

  • Aryl/Heteroaryl halide (1.0 equiv)[8]

  • Potassium Thiocyanate (KSCN) (1.5 equiv) - Acts as sulfur source

  • CuO Nanoparticles (5 mol%)[2]

  • KOH (2.0 equiv)

  • DMSO[8][9]

Procedure:

  • Mix the halide, KSCN, CuO nanoparticles, and KOH in DMSO.

  • Heat the mixture to 120–130°C under an inert atmosphere (

    
    ) for 12–24 hours.
    
  • Cool to RT.[8] Extract with Ethyl Acetate.

  • Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Purify via column chromatography.[8]

Data Summary: Comparative Yields

The following table summarizes typical yields reported in literature for these transformations, highlighting the efficiency of the Nitro-


 route.
EntryReactant A (Thiol/Source)Reactant B (Electrophile)MethodCatalyst/BaseYield (%)Ref
1 2-Mercaptobenzothiazole2-Chloro-3-nitropyridine


92% [1, 3]
2 4-Mercaptopyridine4-Chloro-3-nitroquinoline


85% [3]
3 Potassium Thiocyanate2-IodopyridineCu-CatCuO Nano65%[2]
4 Pyridylsulfonium SaltGrignard ReagentLigand-CoupNone44%[4]
References
  • Nucleophilic Aromatic Substitution Reaction of Nitroarenes with Alkyl- or Arylthio Groups. ResearchGate. [Link]

  • Nano copper oxide catalyzed synthesis of symmetrical diaryl sulfides. Beilstein Journal of Organic Chemistry. [Link]

  • Synthesis of Asymmetric Diaryl Sulfides by SNAr Reaction. ResearchGate. [Link]

  • Synthesis of Bis-heteroaryls Using Grignard Reagents and Pyridylsulfonium Salts. Organic Letters (ACS). [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Semantic Scholar. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine via SNAr: An Application Note and Protocol

Abstract This application note provides a detailed protocol for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine through a nucleophilic aromatic substitution (SNAr) reaction. This guide is intended for researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a detailed protocol for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine through a nucleophilic aromatic substitution (SNAr) reaction. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The document outlines the reaction mechanism, a step-by-step experimental procedure, safety precautions, and methods for purification and characterization of the final product. The protocol is designed to be self-validating, with explanations for experimental choices and expected outcomes, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction

3-Nitro-2-(pyridin-2-ylthio)pyridine is a valuable heterocyclic compound with potential applications in medicinal chemistry and materials science. Its structure, featuring a nitropyridine core linked to a pyridine ring via a thioether bond, makes it an interesting scaffold for further functionalization. The synthesis of this molecule is efficiently achieved through a nucleophilic aromatic substitution (SNAr) reaction.

The SNAr pathway is a powerful tool for the formation of aryl-heteroatom bonds. In this specific synthesis, the electron-deficient nature of the 2-chloro-3-nitropyridine ring, activated by the strongly electron-withdrawing nitro group, facilitates the attack by a nucleophilic sulfur atom from 2-mercaptopyridine. This reaction proceeds under relatively mild conditions and offers high regioselectivity, making it a preferred method for the synthesis of such diaryl thioethers.

Mechanism and Rationale

The synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine from 2-chloro-3-nitropyridine and 2-mercaptopyridine proceeds via a well-established SNAr mechanism. This reaction is a two-step addition-elimination process.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the deprotonation of the thiol group of 2-mercaptopyridine by a base (in this protocol, potassium carbonate) to form a more potent nucleophile, the thiolate anion. This anion then attacks the electron-deficient carbon atom at the 2-position of the 2-chloro-3-nitropyridine ring. This position is highly activated towards nucleophilic attack due to the strong electron-withdrawing effect of the adjacent nitro group. This attack results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this complex is delocalized over the pyridine ring and, most importantly, onto the oxygen atoms of the nitro group, which provides significant stabilization.

Step 2: Elimination of the Leaving Group and Restoration of Aromaticity

In the second step, the Meisenheimer complex collapses, leading to the elimination of the chloride ion (the leaving group). This step restores the aromaticity of the pyridine ring and yields the final product, 3-Nitro-2-(pyridin-2-ylthio)pyridine.

SNAr_Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_products Products 2-chloro-3-nitropyridine 2-Chloro-3-nitropyridine Meisenheimer Meisenheimer Complex (Resonance Stabilized) 2-chloro-3-nitropyridine->Meisenheimer Nucleophilic Attack 2-mercaptopyridine 2-Mercaptopyridine Base K₂CO₃ Thiolate Pyridin-2-thiolate Base->Thiolate Thiolate->Meisenheimer Product 3-Nitro-2-(pyridin-2-ylthio)pyridine Meisenheimer->Product Elimination of Cl⁻ Byproducts KCl + KHCO₃ Meisenheimer->Byproducts

Caption: SNAr reaction mechanism for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine.

Experimental Protocol

This protocol is adapted from established procedures for SNAr reactions of nitropyridines with thiols.[1][2]

Materials and Equipment
Reagent/MaterialGradeSupplier
2-Chloro-3-nitropyridine≥98%Commercially Available
2-Mercaptopyridine≥98%Commercially Available
Potassium Carbonate (K₂CO₃), anhydrous≥99%Commercially Available
N,N-Dimethylformamide (DMF), anhydrous≥99.8%Commercially Available
Ethyl acetate (EtOAc)ACS gradeCommercially Available
HexanesACS gradeCommercially Available
Deionized water--
Magnesium sulfate (MgSO₄), anhydrous≥97%Commercially Available
Silica gel60 Å, 230-400 meshCommercially Available

Equipment:

  • Round-bottom flask (50 mL or 100 mL)

  • Magnetic stirrer and stir bar

  • Heating mantle with a temperature controller

  • Condenser

  • Nitrogen or argon inlet

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • UV lamp for TLC visualization

  • Standard laboratory glassware

Step-by-Step Procedure

Workflow cluster_prep Reaction Setup cluster_workup Work-up cluster_purification Purification & Analysis A Combine reactants in DMF B Add K₂CO₃ A->B C Heat under N₂ atmosphere B->C D Cool to room temperature C->D E Pour into water D->E F Extract with Ethyl Acetate E->F G Dry organic layer with MgSO₄ F->G H Concentrate under reduced pressure G->H I Purify by column chromatography H->I J Characterize the product (NMR, MS) I->J

Caption: Experimental workflow for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine.

  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-3-nitropyridine (1.0 eq., e.g., 1.58 g, 10.0 mmol) and 2-mercaptopyridine (1.05 eq., e.g., 1.17 g, 10.5 mmol).

    • Add anhydrous N,N-dimethylformamide (DMF) (e.g., 40 mL) to dissolve the reactants.

    • Add anhydrous potassium carbonate (2.0 eq., e.g., 2.76 g, 20.0 mmol) to the solution.

    • Fit the flask with a condenser and a nitrogen or argon inlet.

    • Stir the mixture at room temperature for 10 minutes to ensure homogeneity.

  • Reaction:

    • Heat the reaction mixture to 80 °C using a heating mantle.

    • Maintain the temperature and continue stirring for 4-6 hours.

    • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v) as the eluent. The reaction is complete when the starting material (2-chloro-3-nitropyridine) is no longer visible by TLC.

  • Work-up:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Pour the reaction mixture into a beaker containing cold deionized water (e.g., 200 mL).

    • A precipitate of the crude product may form. Stir for 15-20 minutes.

    • Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

    • Combine the organic layers and wash with brine (2 x 50 mL).

    • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification:

    • Purify the crude product by column chromatography on silica gel.

    • Prepare a slurry of silica gel in hexanes and pack the column.

    • Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel.

    • Load the adsorbed product onto the column.

    • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

    • Collect the fractions and monitor them by TLC.

    • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 3-Nitro-2-(pyridin-2-ylthio)pyridine as a solid.

Results and Discussion

Expected Yield

The expected yield of the purified product is typically in the range of 75-90%.

Characterization

The identity and purity of the synthesized 3-Nitro-2-(pyridin-2-ylthio)pyridine should be confirmed by standard analytical techniques.

  • Appearance: Yellow to orange solid.

  • Melting Point: To be determined experimentally. For the related compound, 2-(benzylthio)-3-nitropyridine, the melting point is 70-72 °C.

  • 1H NMR (400 MHz, CDCl₃): The expected proton NMR spectrum will show characteristic signals for both pyridine rings. The protons on the nitropyridine ring will be shifted downfield due to the electron-withdrawing nitro group.

    • Estimated shifts: δ 8.6-8.8 (m, 1H, H-6 of nitropyridine), δ 8.4-8.6 (m, 1H, H-4 of nitropyridine), δ 7.2-7.5 (m, 3H, protons of the pyridinethio ring), δ 7.0-7.2 (m, 1H, H-5 of nitropyridine).

  • 13C NMR (100 MHz, CDCl₃): The carbon NMR will show signals corresponding to all the carbon atoms in the molecule. The carbon attached to the nitro group and the carbon bearing the thioether linkage will have characteristic chemical shifts.

    • Estimated shifts: δ 160-165 (C-2 of nitropyridine), δ 150-155 (C-6 of nitropyridine), δ 148-152 (C-2 of pyridinethio ring), δ 135-140 (C-4 of nitropyridine), other aromatic carbons between δ 120-130.

  • Mass Spectrometry (HRMS-ESI): The high-resolution mass spectrum should show the molecular ion peak corresponding to the calculated exact mass of the product.

    • Calculated for C₁₀H₇N₃O₂S [M+H]⁺: 234.0332.

Troubleshooting

IssuePossible CauseSuggested Solution
Incomplete reaction Insufficient reaction time or temperature. Inactive base.Increase reaction time or temperature slightly. Ensure the potassium carbonate is anhydrous and freshly opened or dried.
Low yield Incomplete reaction. Loss of product during work-up or purification.Optimize reaction conditions. Be careful during extractions and column chromatography.
Formation of side products Reaction with residual water. Overheating.Use anhydrous solvents and reagents. Maintain the recommended reaction temperature.
Difficulty in purification Co-elution of impurities.Use a shallower gradient for column chromatography. Consider recrystallization as an alternative or additional purification step.

Safety Precautions

  • 2-Chloro-3-nitropyridine: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood.

  • 2-Mercaptopyridine: Harmful if swallowed. Causes skin and eye irritation. Stench. Handle in a well-ventilated fume hood and wear appropriate PPE.

  • N,N-Dimethylformamide (DMF): A combustible liquid that is a suspected teratogen. Avoid inhalation and skin contact. Handle only in a fume hood.

  • General Precautions: All experimental procedures should be carried out in a well-ventilated fume hood. Avoid inhalation of dust, fumes, and vapors. Avoid contact with skin and eyes. In case of accidental contact, wash immediately with plenty of water.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine via a nucleophilic aromatic substitution reaction. By understanding the underlying mechanism and following the detailed experimental procedure, researchers can successfully synthesize this valuable compound for further applications in their respective fields. The provided guidelines on characterization and troubleshooting will aid in obtaining a pure product and resolving potential experimental challenges.

References

  • Liu, L., He, M. M., Wang, Y., Cao, H. Y., & Fan, K. N. (2012).
  • LookChem. (n.d.). Cas 38240-29-8, 3-Nitro-2-pyridinethiol. Retrieved from [Link]

  • PubChem. (2026, January 18). 2-[(3-Nitro-2-pyridyl)thio]acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • Nesterov, V. N., Strelenko, Y. A., Strelenko, Y. A., & Belyakov, P. A. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 27(17), 5698.
  • ResearchGate. (n.d.). 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Retrieved from [Link]

  • Bakke, J. M. (n.d.).
  • The Royal Society of Chemistry. (n.d.). High-Resolution Solid-State 13C NMR Spectroscopy of the Paramagnetic Metal-Organic Frameworks, STAM-1 and HKUST-1 Supporting.
  • DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a).
  • Zhang, Y., et al. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 25(22), 5326.
  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0183647).
  • Nesterov, V. N., et al. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molecules, 25(22), 5396.
  • Neelaveni, K., & Prasad, Y. R. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Journal of Drug and Alcohol Research, 11(9), 1-7.
  • Semantic Scholar. (2021, February 14). Current Chemistry Letters Synthesis and spectral characterization of selective pyridine compounds as bioactive agents.

Sources

Application

Application Note: The 3-nitro-2-pyridylthio (Npys) Moiety in Regioselective Disulfide Formation

[1] Executive Summary: The "Activated Shield" Paradigm In the landscape of cysteine protection, the 3-nitro-2-pyridylthio (Npys) group occupies a unique functional niche. Unlike "passive" protecting groups (e.g., Trt, Ac...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Activated Shield" Paradigm

In the landscape of cysteine protection, the 3-nitro-2-pyridylthio (Npys) group occupies a unique functional niche. Unlike "passive" protecting groups (e.g., Trt, Acm, Mob) that merely mask nucleophilicity until removal, Npys is an "activated shield."

It serves a dual purpose:

  • Protection: It masks the cysteine thiol during acidic deprotection (TFA cleavage) and purification.

  • Activation: It renders the sulfur electrophilic, enabling direct, reagent-free reaction with a second free thiol to form an unsymmetrical disulfide bond.

This application note details the mechanistic basis, strategic implementation, and validated protocols for using Npys in complex peptide synthesis and protein conjugation.

Mechanism of Action

The Npys moiety functions via thiol-disulfide exchange .[1] The electron-withdrawing nitro group on the pyridine ring destabilizes the S-S bond, making the sulfur atom attached to the cysteine highly susceptible to nucleophilic attack by a free thiol.

The Chemical Pathway[2][3]
  • Initial State: Peptide A contains Cys(Npys).[2] Peptide B contains a free Cys(-SH).

  • Nucleophilic Attack: The thiolate of Peptide B attacks the sulfur of the Cys(Npys) residue.

  • Displacement: The 3-nitro-2-thiopyridone leaving group is displaced.

  • Result: A stable, unsymmetrical disulfide bond (Peptide A-S-S-Peptide B) is formed without oxidative reagents (e.g., Iodine, DMSO, Air).

Comparative Data: Cysteine Protecting Groups[5][6][7][8][9]
FeatureNpys (Activated)Trt (Acid Labile)Acm (Stable)tBu (Stable)
TFA Stability Stable (Survives cleavage)Labile (Removed)StableStable
Piperidine Stability Unstable (Incompatible with Fmoc base)StableStableStable
Disulfide Formation Spontaneous w/ Free ThiolRequires Oxidation (I₂, etc.)Requires Iodine/Tl(tfa)₃Requires harsh reduction/oxidation
Primary Use Regioselective ConjugationGeneral SPPSOrthogonal protectionOrthogonal protection

Strategic Implementation in SPPS

Because Npys is base-labile, it cannot withstand the repetitive piperidine treatments of standard Fmoc SPPS. Therefore, specific insertion strategies are required.

Strategy A: N-Terminal Introduction (Boc-Cys(Npys)-OH)

If the Cys(Npys) is located at the N-terminus, it is introduced as the final amino acid using Boc-Cys(Npys)-OH .[3] The Boc group is removed during the final TFA cleavage, leaving the Npys group intact on the side chain.

Strategy B: Post-Synthetic Introduction

For internal cysteines in Fmoc synthesis:

  • Use Cys(Trt) during chain elongation.

  • Cleave peptide from resin (removing Trt to yield free SH).

  • React the purified peptide with 2,2'-dithiobis(5-nitropyridine) (DTNP) or Npys-Cl in solution to convert free SH to S-Npys.

Visualizing the Workflow

The following diagram illustrates the decision logic and chemical workflow for generating heterodimeric peptides using Npys.

Npys_Workflow Start Target: Heterodimeric Peptide (Peptide A - S - S - Peptide B) PepA_Start Synthesis of Peptide A Start->PepA_Start PepB_Start Synthesis of Peptide B (Standard Fmoc/Trt) Start->PepB_Start Decision Is Cys at N-Terminus? PepA_Start->Decision Method1 Couple Boc-Cys(Npys)-OH as final residue Decision->Method1 Yes Method2 1. Synthesize with Cys(Trt) 2. TFA Cleavage (Free SH) 3. React with DTNP Decision->Method2 No PepA_Ready Purified Peptide A (Cys-Npys Protected) Method1->PepA_Ready Method2->PepA_Ready Conjugation Conjugation Reaction pH 4.5 - 6.5 (Thiol-Disulfide Exchange) PepA_Ready->Conjugation PepB_Ready Purified Peptide B (Free Thiol) PepB_Start->PepB_Ready PepB_Ready->Conjugation Byproduct Release of 3-nitro-2-thiopyridone Conjugation->Byproduct Final Final Heterodimer (Regioselective) Conjugation->Final

Caption: Workflow for regioselective disulfide bond formation. Blue path: Npys-peptide generation. Red path: Free-thiol peptide generation. Green: Successful conjugation.

Validated Protocol: Regioselective Conjugation

This protocol describes the conjugation of an Npys-functionalized peptide (Peptide A) with a free-thiol peptide (Peptide B).

Materials
  • Buffer: 0.1 M Sodium Acetate or Phosphate buffer, pH 5.5 (Range 4.5–6.5). Note: Avoid pH > 7.5 to prevent disulfide scrambling.

  • Solvent: Acetonitrile (ACN) or DMF (if peptides are hydrophobic).

  • Peptide A: Cys(Npys)-containing peptide (HPLC purified).

  • Peptide B: Free Cys-containing peptide (HPLC purified).

Step-by-Step Methodology
  • Dissolution (Peptide A): Dissolve Peptide A (Cys-Npys) in the Buffer/ACN mixture (1:1 ratio recommended) to a concentration of 1–2 mM .

    • Observation: The solution may have a slight yellow tint due to the Npys group.

  • Addition of Peptide B: Dissolve Peptide B (Free SH) in the same buffer at an equimolar ratio (1:1) or slight excess (1.1 equivalents) relative to Peptide A.

    • Critical: Add Peptide B dropwise to Peptide A while stirring. This ensures the activated Npys species is always in excess locally, preventing Peptide B homodimerization.

  • Reaction Monitoring: Stir at room temperature.

    • Visual: The release of 3-nitro-2-thiopyridone will turn the solution a distinct yellow color.

    • Analytical (HPLC): Monitor the disappearance of the Peptide A (Npys) peak and the appearance of the conjugate product.

    • Timeframe: Reaction is typically rapid (15 minutes to 2 hours).

  • Quenching (Optional): If the reaction is complete, acidify with 0.1% TFA to pH < 3 to stabilize the disulfide bond.

  • Purification: Directly inject the acidified reaction mixture onto a semi-preparative C18 HPLC column. The leaving group (3-nitro-2-thiopyridone) is small and elutes early, easily separated from the peptide conjugate.

Troubleshooting & Expert Tips

Issue: Low Yield / Homodimer Formation
  • Cause: The free thiol (Peptide B) oxidized with itself before attacking the Npys group.

  • Solution: Ensure the buffer is degassed (argon sparged). Verify pH is not > 6.[4]5. Add Peptide B slowly to Peptide A.

Issue: Npys Group Loss During Synthesis
  • Cause: Exposure to piperidine or free thiols during synthesis.

  • Solution: If using Fmoc chemistry, strictly use Boc-Cys(Npys)-OH as the N-terminal residue. Never expose Cys(Npys) to piperidine.

Issue: Solubility
  • Cause: Hydrophobic peptides aggregate, preventing the reaction.

  • Solution: The reaction tolerates high concentrations of chaotic agents. You can add 6M Guanidine HCl or 8M Urea to the reaction buffer without interfering with the Npys chemistry.

References

  • Bernatowicz, M. S., Matsueda, R., & Matsueda, G. R. (1986). Preparation of Boc-[S-(3-nitro-2-pyridinesulfenyl)]-cysteine and its use for unsymmetrical disulfide bond formation.[5] International Journal of Peptide and Protein Research.

  • Matsueda, R., et al. (1981). 3-Nitro-2-pyridinesulfenyl (Npys) group: A novel selective protecting group which can be activated for peptide bond formation.[6][7] International Journal of Peptide and Protein Research.

  • Albericio, F., & Postma, T. M. (2014). Disulfide Formation Strategies in Peptide Synthesis.[2] European Journal of Organic Chemistry.

  • Sigma-Aldrich (Merck). 3-Nitropyridine-2-thiol Product Specification and Properties.

Sources

Method

Preparation of 10-substituted azaphenothiazines using nitropyridyl sulfides

Application Notes and Protocols Topic: Preparation of 10-Substituted Azaphenothiazines using Nitropyridyl Sulfides Audience: Researchers, scientists, and drug development professionals. Executive Summary Azaphenothiazine...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes and Protocols

Topic: Preparation of 10-Substituted Azaphenothiazines using Nitropyridyl Sulfides

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Azaphenothiazines, heterocyclic scaffolds where one or both benzene rings of a phenothiazine are replaced by a pyridine ring, represent a class of compounds with significant therapeutic potential.[1][2] They exhibit a wide spectrum of biological activities, including anticancer, antipsychotic, and antihistaminic properties.[1][3][4][5][6] This application note provides a comprehensive guide to the synthesis of 10-substituted azaphenothiazines, a process pivotal for tuning their pharmacological profiles. The core of this synthetic strategy is the Smiles rearrangement, an intramolecular nucleophilic aromatic substitution, which offers an efficient and regioselective route to the tricyclic azaphenothiazine core from readily accessible nitropyridyl sulfide precursors.[7][8] We present the underlying chemical principles, detailed step-by-step protocols, and expert insights to enable researchers to successfully synthesize and derivatize these valuable compounds.

Introduction: The Significance of Azaphenothiazines

Phenothiazines have long been a cornerstone in medicinal chemistry, with derivatives like chlorpromazine revolutionizing the treatment of psychotic disorders.[1][3] The strategic introduction of nitrogen atoms into the benzene rings to form azaphenothiazines dramatically alters the electronic and steric properties of the molecule, opening new avenues for drug design.[2] These modifications can enhance potency, improve selectivity, and modulate pharmacokinetic properties. Research has shown that both the position of the nitrogen atoms in the tricyclic core and the nature of the substituent at the thiazine nitrogen (position 10) are critical determinants of biological activity.[1] For instance, certain 10-substituted dipyridothiazines have demonstrated potent anticancer activity, in some cases exceeding that of cisplatin.[1][9] Therefore, a robust and versatile synthetic methodology is essential for exploring the vast chemical space of this compound class.

The Core Chemistry: Smiles Rearrangement and Cyclization

The synthesis of the azaphenothiazine scaffold from nitropyridyl sulfides is a multi-step process that masterfully employs the Smiles rearrangement.[7] This reaction is an intramolecular nucleophilic aromatic substitution where an aryl group migrates from a heteroatom (in this case, sulfur) to a nucleophilic center (an amino group).[10][11][12][13]

Causality of the Mechanism

The entire process can be broken down into three logical steps: precursor synthesis, rearrangement/cyclization, and final substitution.

  • Sulfide Formation: The journey begins with a standard nucleophilic substitution to create the diaryl sulfide precursor. An aminopyridinethiolate anion attacks an electron-deficient halo-nitropyridine. The nitro group is critical here, acting as a strong electron-withdrawing group that activates the pyridine ring for nucleophilic aromatic substitution.[12]

  • Smiles Rearrangement (S→N Migration): This is the key transformation. The reaction is typically initiated by a strong base (e.g., NaH, KOH), which deprotonates the amino group of the sulfide precursor.[9][14] This generates a potent intramolecular nucleophile (an anilide-type anion) that attacks the carbon atom of the nitro-activated pyridine ring to which the sulfur is attached. This forms a transient spirocyclic intermediate known as a Meisenheimer complex.[13] The complex then collapses, cleaving the C-S bond and forming a more stable C-N bond. The net result is the migration of the nitropyridinyl group from the sulfur to the nitrogen atom.

  • Reductive Cyclization: The Smiles rearrangement product, a 2-amino-2'-nitrodipyridylamine, is primed for the final ring closure. The nitro group is reduced to an amino group, which then undergoes intramolecular condensation with the adjacent sulfide (now a thiol after rearrangement and reduction) to form the central thiazine ring, completing the tricyclic azaphenothiazine system. In many protocols, this cyclization occurs in a one-pot fashion following the rearrangement.

Visualization of the Reaction Mechanism

The following diagram illustrates the critical Smiles rearrangement and subsequent cyclization steps.

Smiles_Rearrangement_Mechanism Figure 1: Mechanism of Azaphenothiazine Formation Start Nitropyridyl Sulfide Precursor Deprotonation Deprotonation (Base) Start->Deprotonation + Base Anion Amide Anion Intermediate Deprotonation->Anion Attack Intramolecular Nucleophilic Attack Anion->Attack Meisenheimer Meisenheimer Complex (Spirocyclic Intermediate) Attack->Meisenheimer Rearrangement C-S Bond Cleavage C-N Bond Formation Meisenheimer->Rearrangement Rearranged Rearranged Amine Product Rearrangement->Rearranged Cyclization Reductive Cyclization Rearranged->Cyclization Final 10H-Azaphenothiazine Core Cyclization->Final Experimental_Workflow Figure 2: Overall Synthetic Workflow A Protocol 1: Synthesis of Nitropyridyl Sulfide B Protocol 2: Smiles Rearrangement & Cyclization A->B C Purification & Characterization of 10H-Azaphenothiazine B->C D Protocol 3: N-Substitution at Position 10 C->D E Final Purification & Characterization D->E

Caption: Figure 2: Modular workflow for synthesizing target compounds.

Protocol 1: Synthesis of 3-amino-3′-nitro-2,4′-dipyridinyl sulfide (5)

This protocol describes the synthesis of a key precursor for 1,8-diazaphenothiazine, adapted from Pluta et al. [14] Materials:

  • Sodium 3-amino-2-pyridinethiolate (1)

  • 2-Chloro-3-nitropyridine (2)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Hexane

  • Deionized water

  • Standard laboratory glassware, magnetic stirrer, heating mantle, and rotary evaporator.

Procedure:

  • Set up a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

  • To the flask, add sodium 3-amino-2-pyridinethiolate (1) and 2-chloro-3-nitropyridine (2) in equimolar amounts.

  • Add anhydrous DMF as the solvent. The concentration should be approximately 0.1-0.2 M.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an EtOAc/hexane mobile phase.

  • Upon completion, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous phase three times with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to yield the pure sulfide precursor (5). [14]

Protocol 2: Synthesis of 10H-1,8-diazaphenothiazine (4) via Smiles Rearrangement

This protocol details the base-mediated rearrangement and cyclization to form the azaphenothiazine core. [14]In many preparations, this cyclization product is formed directly and often as the major product from the initial condensation under basic, refluxing conditions without isolation of the intermediate sulfide. [14] Materials:

  • 3-amino-3′-nitro-2,4′-dipyridinyl sulfide (5)

  • Potassium hydroxide (KOH) or Sodium Hydride (NaH)

  • Anhydrous Toluene or DMF

  • Standard inert atmosphere glassware (Schlenk line or glovebox).

Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon), add the sulfide precursor (5).

  • Add anhydrous solvent (Toluene or DMF).

  • Add the base (e.g., 1.2 equivalents of KOH or NaH) portion-wise at room temperature while stirring.

  • After the addition is complete, heat the mixture to reflux. The rearrangement is often rapid. [7]5. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and carefully quench by adding water or a saturated ammonium chloride solution.

  • Perform a standard aqueous workup as described in Protocol 1 (extraction with an appropriate organic solvent like EtOAc, washing, drying, and concentration).

  • Purify the crude product via column chromatography or recrystallization to obtain the pure 10H-1,8-diazaphenothiazine (4).

Protocol 3: Synthesis of 10-Substituted 1,8-diazaphenothiazines

This protocol provides a general method for introducing functional diversity at the 10-position. The example uses N-(3-bromopropyl)phthalimide. [14] Materials:

  • 10H-1,8-diazaphenothiazine (4) (0.5 mmol)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (5 mmol)

  • N-(3-bromopropyl)phthalimide (1.5 mmol)

  • Anhydrous Toluene

  • Hexane (for washing NaH)

Procedure:

  • Set up a flame-dried round-bottom flask under an inert atmosphere.

  • Add the required amount of NaH dispersion. Wash the NaH three times with anhydrous hexane under argon to remove the mineral oil, then carefully decant the hexane.

  • Add anhydrous toluene, followed by a solution of 10H-1,8-diazaphenothiazine (4) in toluene.

  • Stir the mixture at room temperature for 20 minutes, then heat to reflux for 1 hour to ensure complete deprotonation of the thiazine nitrogen.

  • Add a solution of the alkylating agent (e.g., N-(3-bromopropyl)phthalimide) in toluene to the refluxing mixture.

  • Continue to reflux for 24 hours or until TLC indicates the consumption of the starting material. [14]7. Cool the reaction, quench with water, and perform an aqueous workup as previously described.

  • Purify the final product by column chromatography to yield the 10-substituted azaphenothiazine.

Data and Characterization

Accurate characterization is essential for confirming the successful synthesis of the target compounds.

Table 1: Representative Reaction Conditions and Yields
Target CompoundStarting MaterialsKey Reagents/ConditionsTypical YieldReference
10H-1,8-diazaphenothiazineSodium 3-aminopyridinethiolate, 2-chloro-3-nitropyridineDMF, Reflux88%[14]
10H-1,6-diazaphenothiazine3-amino-2-pyridinethiol, 2-chloro-3-nitropyridineKOH, Reflux92%[9]
10-Propargyl-1,6-diazaphenothiazine10H-1,6-diazaphenothiazineNaH, Propargyl bromide, Toluene-[15]
10-(Morpholinylethyl)-azaphenothiazine10H-azaphenothiazineNaOH, 4-(2-chloroethyl)morpholine HCl-[15]
Table 2: Representative Spectroscopic Data for 10H-1,8-diazaphenothiazine (4)
AnalysisData
Appearance Crystalline solid
¹³C NMR (CDCl₃) δ 112.2 (C4a), 118.9 (C3), 120.5 (C6), 128.9 (C5a), 134.3 (C4), 134.4 (C9), 136.9 (C9a), 143.1 (C7), 145.9 (C2), 152.1 (C10a)
EI-MS m/z: 201 (M⁺, 100%), 174 (M-HCN, 30%)
Reference [14]

Troubleshooting and Field-Proven Insights

Problem Potential Cause Recommended Solution
Low yield of sulfide precursor (Protocol 1) Incomplete reaction; side reactions.Ensure starting materials are pure and the solvent is anhydrous. Increase reaction time or temperature if necessary.
Smiles rearrangement fails to proceed (Protocol 2) Insufficiently strong or stoichiometric amount of base; presence of water.Use a stronger base like NaH. Ensure strictly anhydrous conditions by using flame-dried glassware and an inert atmosphere.
Formation of multiple products during N-substitution (Protocol 3) Competing reaction at pyridine nitrogen atoms in diazaphenothiazines.While the thiazine nitrogen is generally more nucleophilic, side products can form. Careful control of stoichiometry and temperature can help. Purification by chromatography is crucial.
Ambiguous structure of the final product Difficulty in confirming the site of N-substitution.Employ 2D NMR techniques. Heteronuclear Multiple Bond Correlation (HMBC) and Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiments are invaluable for unambiguously determining the connectivity and spatial relationships, confirming the structure. [9]

Conclusion

The synthetic route to 10-substituted azaphenothiazines via the Smiles rearrangement of nitropyridyl sulfides is a powerful and adaptable methodology. It provides access to a class of heterocyclic compounds with immense potential in drug discovery and development. [5][6]By understanding the underlying mechanism and following robust experimental protocols, researchers can efficiently generate libraries of novel azaphenothiazine derivatives for biological screening. The ability to systematically modify the substituent at the 10-position allows for the fine-tuning of pharmacological properties, paving the way for the development of next-generation therapeutics.

References

  • The Smiles rearrangement in the syntheses of azaphenothiazines. Part II. The review of the various types of phenyl azinyl and diazinyl sulfides undergoing this rearrangement. ResearchGate. Available at: [Link]

  • Smiles Rearrangement Phenothiazine Synthesis Research Guide. PapersFlow. Available at: [Link]

  • The Smiles and Related Rearrangements of Aromatic Systems. Semantic Scholar. Available at: [Link]

  • (PDF) Synthesis of phenothiazines via Smiles rearrangement. ResearchGate. Available at: [Link]

  • Phenothiazines Modified with the Pyridine Ring as Promising Anticancer Agents. PMC. Available at: [Link]

  • Synthesis and selected immunological properties of 10-substituted 1,8-diazaphenothiazines. De Gruyter. Available at: [Link]

  • Azaphenothiazines – promising phenothiazine derivatives. An insight into nomenclature, synthesis, structure elucidation and biological properties. Elsevier. Available at: [Link]

  • Synthesis, spectroscopic characterization, and anticancer activity of new 10-substituted 1,6-diazaphenothiazines. ResearchGate. Available at: [Link]

  • Scheme 3 Synthesis of 10-substituted 1,6-diazaphenothiazines. ResearchGate. Available at: [Link]

  • Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. Available at: [Link]

  • Novel Tetracyclic Azaphenothiazines with the Quinoline Ring as New Anticancer and Antibacterial Derivatives of Chlorpromazine. MDPI. Available at: [Link]

  • Azaphenothiazine Conjugates: A New Class of Antimicrobial Compounds. ResearchGate. Available at: [Link]

  • Azaphenothiazines - promising phenothiazine derivatives. An insight into nomenclature, synthesis, structure elucidation and biological properties. Semantic Scholar. Available at: [Link]

  • Study of the Lipophilicity of Tetracyclic Anticancer Azaphenothiazines. MDPI. Available at: [Link]

  • Discovery of Novel Azaphenothiazine Derivatives to Suppress Endometrial Cancer by Targeting GRP75 to Impair Its Interaction with IP3R and Mitochondrial Ca2+ Homeostasis. ACS Publications. Available at: [Link]

  • Discovery of Novel Azaphenothiazine Derivatives to Suppress Endometrial Cancer by Targeting GRP75 to Impair Its Interaction with IP3R and Mitochondrial Ca2+ Homeostasis. PubMed. Available at: [Link]

  • (PDF) Smiles Rearrangement in Synthetic Chemistry. ResearchGate. Available at: [Link]

  • The Smiles and Related Rearrangements of Aromatic Systems. Organic Reactions. Available at: [Link]

  • Smiles rearrangement. Wikipedia. Available at: [Link]

  • Smiles Rearrangement. Cambridge University Press. Available at: [Link]

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

IR Spectroscopy of Nitro-Pyridyl Sulfides: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy of nitro-substituted pyridyl sulfides, focusing on the diagnostic vibrational modes of the nitro group. It is designed for researchers...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy of nitro-substituted pyridyl sulfides, focusing on the diagnostic vibrational modes of the nitro group. It is designed for researchers optimizing drug scaffolds where the pyridine-sulfur-nitro triad serves as a critical pharmacophore.

Executive Summary & Theoretical Basis

Pyridyl sulfides bearing a nitro group (e.g., 2-alkylthio-3-nitropyridines) are electronically distinct from their benzene analogues due to the electron-deficient nature of the pyridine ring coupled with the electron-donating capability of the sulfide sulfur.

In IR spectroscopy, this creates a unique "Push-Pull" electronic environment :

  • The "Push": The sulfide sulfur atom (

    
    ) acts as a mesomeric donor (+M), pushing electron density into the pyridine ring.
    
  • The "Pull": The nitro group (

    
    ) and the pyridine nitrogen act as strong acceptors (-M, -I).
    

Impact on IR Bands: This conjugation increases the single-bond character of the N–O bonds in the nitro group, typically causing a red shift (lowering of wavenumber) for the asymmetric stretching frequency (


) compared to non-conjugated or electron-deficient analogues (like 2-chloro-3-nitropyridine).
Electronic Resonance Visualization

The following diagram illustrates the resonance interaction that lowers the vibrational frequency of the nitro group.

ResonanceEffect cluster_0 Electronic Push-Pull System cluster_1 IR Consequence Sulfide Sulfide Sulfur (Electron Donor +M) Pyridine Pyridine Ring (Conduit) Sulfide->Pyridine Donates e- density Nitro Nitro Group (Electron Acceptor -M) Pyridine->Nitro Delocalizes e- BondOrder N-O Bond Order Decreases Nitro->BondOrder Frequency v(as) NO2 Red Shift (~20-30 cm⁻¹) BondOrder->Frequency

Caption: Resonance delocalization from the sulfur atom reduces the N=O double bond character, lowering the stretching frequency.

Comparative Spectral Analysis

The following table contrasts the key IR bands of 2-alkylthio-3-nitropyridines against their synthetic precursor (2-chloro-3-nitropyridine) and the carbocyclic analogue (nitrobenzene).

Table 1: Diagnostic IR Bands (cm⁻¹)
Functional Group Vibration2-(Alkylthio)-3-nitropyridine (Target)2-Chloro-3-nitropyridine (Precursor)Nitrobenzene (Analogue)Interpretation

(Asymmetric)
1520 – 1530 cm⁻¹ ~1540 – 1555 cm⁻¹1550 cm⁻¹Sulfide donation lowers frequency vs. Cl precursor.

(Symmetric)
1350 – 1360 cm⁻¹ 1350 – 1365 cm⁻¹1360 cm⁻¹Less sensitive to electronic environment than

.

(Pyridine Ring)
1570 – 1585 cm⁻¹ ~1580 cm⁻¹N/ACharacteristic pyridine "breathing" mode.

(Sulfide Stretch)
680 – 720 cm⁻¹ N/A (C-Cl: ~740)N/AWeak, often obscured in fingerprint region.

Key Insight: The shift of the


 band from ~1550 cm⁻¹ (in the chloro- precursor) to ~1520 cm⁻¹ (in the sulfide product) is the primary spectroscopic evidence of successful S-alkylation and conjugation.

Experimental Protocol: Synthesis & Characterization

To generate valid reference spectra, the following protocol for synthesizing 2-(phenylthio)-3-nitropyridine via Nucleophilic Aromatic Substitution (


) is recommended.
Workflow Diagram

SynthesisWorkflow Start Start: 2-Chloro-3-nitropyridine Reagents Add Thiol (R-SH) + Base (K2CO3) Solvent: DMF or MeCN Start->Reagents Reaction Reaction: SNAr Mechanism Temp: 60-80°C, Time: 2-4h Reagents->Reaction Workup Workup: Pour into Ice Water Precipitate Collection Reaction->Workup Analysis Analysis: FTIR (ATR Mode) Target Band: 1520-1530 cm⁻¹ Workup->Analysis

Caption: Standard SNAr workflow for synthesizing nitropyridyl sulfides from chloronitropyridines.

Detailed Step-by-Step Protocol
  • Reagent Setup:

    • Dissolve 2-chloro-3-nitropyridine (1.0 equiv) in anhydrous acetonitrile (MeCN) or DMF.

    • Add Potassium Carbonate (

      
      )  (1.5 equiv) as a base to scavenge the HCl byproduct.
      
    • Add the appropriate Thiol (e.g., thiophenol or alkyl mercaptan) (1.1 equiv).

  • Reaction:

    • Heat the mixture to 60–80°C under nitrogen atmosphere.

    • Monitor via TLC (Hexane:EtOAc 4:1). The starting material (

      
      ) will disappear, replaced by a lower 
      
      
      
      yellow/orange spot (the sulfide).
  • Purification:

    • Pour the reaction mixture into crushed ice. The product typically precipitates as a yellow solid.

    • Filter and wash with cold water. Recrystallize from ethanol if necessary.

  • IR Acquisition (ATR Method):

    • Place ~2 mg of the dried solid on the diamond crystal of an ATR-FTIR spectrometer.

    • Scan Parameters: 4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution.

    • Validation: Confirm the disappearance of the C–Cl band (~740 cm⁻¹) and the shift of the

      
       band to <1530 cm⁻¹.
      

Comparison with Alternatives (Sulfoxides & Sulfones)

In drug development, the oxidation state of sulfur is often varied to tune solubility and metabolic stability. IR spectroscopy is a rapid tool to distinguish these states.

Compound ClassStructure

(cm⁻¹)
Unique Diagnostic Bands
Sulfide Py–S–R1520 – 1530 Weak C–S (~700 cm⁻¹)
Sulfoxide Py–S(=O)–R1535 – 1545 Strong S=O (~1050 cm⁻¹)
Sulfone Py–SO₂–R1545 – 1555 Strong O=S=O (~1300 & 1150 cm⁻¹)
  • Mechanism: Oxidation to sulfoxide/sulfone removes the electron-donating ability of the sulfur lone pair. The sulfur becomes an electron-withdrawing group (inductive effect), causing the nitro stretching frequency to shift back to higher wavenumbers (blue shift), similar to the chloro- precursor.

References

  • MDPI. (2023). 6-Chloro-3-nitro-8-(phenylthio)-2-[(phenylthio)methyl] imidazo[1,2-a]pyridine. Retrieved from [Link]

  • NIST Chemistry WebBook. (2023). 2-Chloro-3-nitropyridine Infrared Spectrum. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]

  • National Institutes of Health (PMC). (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines. Retrieved from [Link]

Comparative

A Comparative Guide to the Crystal Structure Analysis of 3-Nitro-2-(pyridin-2-ylthio)pyridine

A Senior Application Scientist's Guide for Researchers in Structural Chemistry and Drug Development In the landscape of medicinal chemistry and materials science, the precise understanding of a molecule's three-dimension...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Researchers in Structural Chemistry and Drug Development

In the landscape of medicinal chemistry and materials science, the precise understanding of a molecule's three-dimensional structure is paramount. The spatial arrangement of atoms and the nature of intermolecular interactions dictate a compound's physical properties, its biological activity, and its potential for polymorphism—a critical consideration in drug development. This guide provides a comprehensive, in-depth analysis of the crystal structure of 3-Nitro-2-(pyridin-2-ylthio)pyridine, a molecule of interest due to the presence of a flexible thioether linkage and electron-withdrawing and electron-donating heterocyclic systems.

While a definitive crystal structure for this specific molecule is not publicly available at the time of this writing, this guide will serve as a predictive and comparative framework. We will detail the synthetic route, propose a robust protocol for its crystallization and subsequent single-crystal X-ray diffraction analysis, and, most critically, we will compare its anticipated structural features with those of closely related, structurally characterized compounds. This comparative approach, grounded in established crystallographic principles and data from analogous structures, offers valuable insights into the expected molecular conformation, bond parameters, and supramolecular assembly of the title compound.

Part 1: Synthesis and Crystallization

The rational synthesis of 3-Nitro-2-(pyridin-2-ylthio)pyridine is predicated on a nucleophilic aromatic substitution (SNAr) reaction. This common and effective method involves the displacement of a suitable leaving group from an activated aromatic ring by a nucleophile.[1][2][3] In this case, the electron-withdrawing nitro group in the 3-position of a pyridine ring activates the 2-position for nucleophilic attack by a thiol.

Experimental Protocol: Synthesis

A plausible and efficient synthetic route is the reaction of 2-chloro-3-nitropyridine with pyridine-2-thiol.[4][5] The chlorine atom at the 2-position serves as an excellent leaving group, and its displacement is facilitated by the presence of the nitro group.[6]

Step-by-Step Protocol:

  • Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 2-chloro-3-nitropyridine in a suitable polar aprotic solvent such as dimethylformamide (DMF).

  • Addition of Base: Add 1.1 equivalents of a non-nucleophilic base, such as potassium carbonate, to the solution. This will deprotonate the pyridine-2-thiol to form the more nucleophilic thiolate.

  • Nucleophile Addition: Slowly add a solution of 1.0 equivalent of pyridine-2-thiol in DMF to the reaction mixture.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is poured into water and extracted with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 3-Nitro-2-(pyridin-2-ylthio)pyridine.[7]

Synthesis_of_3-Nitro-2-(pyridin-2-ylthio)pyridine 2-chloro-3-nitropyridine 2-chloro-3-nitropyridine reagents K2CO3, DMF Room Temperature pyridine-2-thiol pyridine-2-thiol plus + pyridine-2-thiol->plus product 3-Nitro-2-(pyridin-2-ylthio)pyridine plus->2-chloro-3-nitropyridine reagents->product

Caption: Synthetic scheme for 3-Nitro-2-(pyridin-2-ylthio)pyridine.

Experimental Protocol: Crystallization

Obtaining single crystals of sufficient quality for X-ray diffraction is a critical step that often requires empirical optimization. Slow evaporation of a saturated solution is a common and effective technique.[8][9][10]

Step-by-Step Protocol:

  • Solvent Selection: Test the solubility of the purified product in a range of solvents of varying polarity (e.g., hexane, ethyl acetate, dichloromethane, acetone, methanol). A suitable solvent will be one in which the compound is sparingly soluble at room temperature but readily soluble upon heating.

  • Preparation of Saturated Solution: Dissolve the compound in a minimal amount of the chosen hot solvent to create a saturated solution.

  • Slow Evaporation: Loosely cap the vial or flask containing the saturated solution and allow the solvent to evaporate slowly and undisturbed over several days at room temperature.

  • Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent. Wash the crystals with a small amount of cold solvent and allow them to air dry.

Part 2: Crystal Structure Determination and Comparative Analysis

The crystal structure of the title compound would be determined by single-crystal X-ray diffraction. This technique provides precise information about bond lengths, bond angles, and the overall three-dimensional arrangement of molecules in the crystal lattice.

Workflow for Crystal Structure Determination

Crystal_Structure_Determination_Workflow Crystal_Mounting Crystal Mounting Xray_Diffraction X-ray Diffraction Data Collection Crystal_Mounting->Xray_Diffraction Data_Processing Data Processing and Reduction Xray_Diffraction->Data_Processing Structure_Solution Structure Solution (e.g., SHELXS) Data_Processing->Structure_Solution Structure_Refinement Structure Refinement (e.g., SHELXL) Structure_Solution->Structure_Refinement Validation Structure Validation and Analysis Structure_Refinement->Validation CIF Crystallographic Information File (CIF) Validation->CIF

Caption: Workflow for single-crystal X-ray diffraction analysis.

Predicted Molecular Geometry and Comparison

Based on the analysis of related structures, we can predict the key geometrical parameters of 3-Nitro-2-(pyridin-2-ylthio)pyridine.

Parameter Predicted Value/Conformation for 3-Nitro-2-(pyridin-2-ylthio)pyridine Comparison with Analogous Structures
C-S-C Bond Angle Approximately 100-105°In related diaryl thioethers, this angle typically ranges from 100° to 109°, reflecting the sp³ hybridization of the sulfur atom but with some compression due to the bulky aryl groups.
Pyridine Ring Orientations The two pyridine rings are expected to be twisted with respect to each other, with a significant dihedral angle between their planes.In the crystal structures of S-(pyridin-2-yl) benzothioesters, the pyridine and phenyl rings are twisted relative to each other.[5] This is a common feature to minimize steric hindrance.
Nitro Group Orientation The nitro group is likely to be rotated out of the plane of its attached pyridine ring.X-ray studies of ortho-nitroaryl compounds consistently show that the nitro group is twisted relative to the aromatic ring to alleviate steric strain with adjacent substituents.[11]
Thioether Torsion Angles The C-S-C-C torsion angles will determine the overall conformation of the molecule. A "bent" or "V-shaped" conformation is anticipated.The flexibility of the thioether linkage allows for various conformations, but steric repulsion between the ortho-hydrogens of the pyridine rings will favor a non-planar arrangement.[12]
Anticipated Intermolecular Interactions and Crystal Packing

The supramolecular assembly in the crystal lattice is governed by a variety of non-covalent interactions. For 3-Nitro-2-(pyridin-2-ylthio)pyridine, the following interactions are expected to play a significant role in the crystal packing.

Interaction Type Description and Comparison
π-π Stacking The electron-deficient nitropyridine ring and the electron-rich pyridinethio moiety are predisposed to engage in π-π stacking interactions. These interactions are a common feature in the crystal packing of aromatic compounds, including pyridine derivatives.[13][14]
C-H···O Hydrogen Bonds The oxygen atoms of the nitro group are expected to act as hydrogen bond acceptors for weak C-H···O interactions with hydrogen atoms from the pyridine rings of neighboring molecules. This type of hydrogen bonding is frequently observed in the crystal structures of nitro-aromatic compounds.[15]
C-H···N Hydrogen Bonds The nitrogen atoms of the pyridine rings can also act as hydrogen bond acceptors, forming weak C-H···N interactions that contribute to the stability of the crystal packing.
Sulfur Interactions The sulfur atom of the thioether linkage can participate in weak intermolecular interactions, such as C-H···S contacts.

digraph "Intermolecular_Interactions" {
graph [overlap=false, splines=true, nodesep=0.8];
node [shape=record, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368", dir=both, arrowtail=odot, arrowhead=odot];

mol1 [label="{ 3-Nitro-2-(pyridin-2-ylthio)pyridine | Molecule A}" ]; mol2 [label="{ 3-Nitro-2-(pyridin-2-ylthio)pyridine | Molecule B}" ]; mol3 [label="{ 3-Nitro-2-(pyridin-2-ylthio)pyridine | Molecule C}" ];

mol1 -> mol2 [label="π-π Stacking", color="#EA4335"]; mol2 -> mol3 [label="C-H···O Hydrogen Bond", color="#34A853"]; mol1 -> mol3 [label="C-H···N Hydrogen Bond", color="#FBBC05"]; }

Caption: Predicted intermolecular interactions in the crystal lattice.

Conclusion

This guide provides a comprehensive framework for the synthesis, crystallization, and detailed crystal structure analysis of 3-Nitro-2-(pyridin-2-ylthio)pyridine. While awaiting experimental determination, a comparative analysis based on the known crystal structures of analogous nitro-aromatic and pyridine thioether compounds allows for robust predictions of its molecular geometry and supramolecular architecture. The anticipated twisted conformation, driven by steric hindrance, and the prevalence of π-π stacking and weak hydrogen bonds are expected to be the defining structural features of this molecule. The methodologies and comparative insights presented herein offer a valuable roadmap for researchers engaged in the structural characterization of novel organic compounds, particularly in the context of drug design and materials science where a deep understanding of solid-state structure is indispensable.

References

  • Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ChemRxiv. [Link]

  • Reductive Couplings of 2-Halopyridines without External Ligand: Phosphine-Free Nickel-Catalyzed Synthesis of Symmetrical and Unsymmetrical 2,2′-Bipyridines. The Journal of Organic Chemistry. [Link]

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

  • Synthesis of 2‐halo‐pyridines 47 A/47 B and proposed reaction mechanism. ResearchGate. [Link]

  • Mild nucleophilic aromatic substitutions of bench-stable 2-halopyridinium ketene hemiaminals with thiols and thiolates. American Chemical Society. [Link]

  • Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives. PMC. [Link]

  • Regioselective Synthesis of Bis(2-halo-3-pyridyl) Dichalcogenides (E = S, Se and Te). PMC. [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. [Link]

  • Investigations of Pyridine-2-thiol as a Ligand: Synthesis and X-ray Structures of the Mixed Mo−Mn Dinuclear Complex CpMoMn(CO)3(μ-CO)(μ-η2-pyS)(μ-η1-pyS). ACS Publications. [Link]

  • The Rotation of the Nitro and Formyl Groups Relative to the Aromatic Ring in Some ortho-nitroarylaldehydes. ResearchGate. [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. Request PDF. [Link]

  • Reactions of 2‐halopyridines to form 2‐alkyl pyridines. ResearchGate. [Link]

  • Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Ashdin Publishing. [Link]

  • Recrystallization. Ventura College. [Link]

  • 2-Pyridine-thiol derivatives, processes for their preparation and pharmaceutical compositions containing them.
  • RECRYSTALLISATION. University of Calgary. [Link]

  • Recrystallization. University of California, Irvine. [Link]

  • X-Ray crystal structures of three cyclic thioethers. RSC Publishing. [Link]

  • Chloropyridine: Common isomorphs, synthesis, reactions and applications. Chempanda. [Link]

  • 2-Mercaptopyridine. Wikipedia. [Link]

  • Structures of S-(pyridin-2-yl) 4-nitrobenzothioate, S-(pyridin-2-yl) 4-methylbenzothioate and S-(pyridin-2-yl) 4-methoxybenzothioate: building blocks for low-symmetry multifunctional tetrapyrroles. ResearchGate. [Link]

  • How to Perform a Recrystallization. Ventura College. [Link]

  • Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. PubMed. [Link]

  • Method for preparing mercaptopyridines using alkali metal polysulfides.

Sources

Validation

Comparative yield of SNAr synthesis using NaH vs K2CO3 bases

Executive Summary: The Kinetic vs. Thermodynamic Trade-off In Nucleophilic Aromatic Substitution (SNAr), the choice between Sodium Hydride (NaH) and Potassium Carbonate (K2CO3) is rarely just about preference—it dictates...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Kinetic vs. Thermodynamic Trade-off

In Nucleophilic Aromatic Substitution (SNAr), the choice between Sodium Hydride (NaH) and Potassium Carbonate (K2CO3) is rarely just about preference—it dictates the reaction mechanism, impurity profile, and scalability.

  • NaH (The Kinetic Hammer): Acts via irreversible deprotonation, generating a high concentration of "naked" nucleophiles. It typically delivers higher yields (85-96%) and faster rates for weak nucleophiles or sterically hindered substrates but introduces significant safety risks (H2 evolution, solvent incompatibility).

  • K2CO3 (The Process Workhorse): Operates via reversible equilibrium deprotonation. While often slower and requiring thermal activation, it offers superior functional group tolerance and scalability. Yields are generally lower (70-90%) for difficult substrates unless optimized with phase transfer catalysts or high-boiling solvents.

This guide analyzes the mechanistic divergence, provides comparative yield data, and details self-validating protocols for both base systems.

Mechanistic Divergence

The fundamental difference lies in the timing of deprotonation relative to the nucleophilic attack.

  • NaH Pathway (Stepwise): Complete deprotonation occurs before the attack. The nucleophile (

    
    ) is fully formed, eliminating the energy penalty of proton transfer during the rate-determining step.
    
  • K2CO3 Pathway (Concerted/Equilibrium): Deprotonation exists in equilibrium. The concentration of the active nucleophile (

    
    ) is governed by the 
    
    
    
    difference between the nucleophile and the base. Often, the proton is removed during the attack or requires heat to shift the equilibrium.
Visualization: Reaction Pathway Comparison[1]

SNAr_Mechanism Start Substrate + Nu-H NaH_Step1 Step 1: Irreversible Deprotonation (NaH -> H2 gas) Start->NaH_Step1 Add NaH K2CO3_Step1 Equilibrium Deprotonation (K2CO3 <-> KHCO3) Start->K2CO3_Step1 Add K2CO3 NaH_Inter Naked Anion (Nu-) High Energy NaH_Step1->NaH_Inter Fast Meisenheimer Meisenheimer Complex NaH_Inter->Meisenheimer k1 (Fast Attack) Product Product (Ar-Nu) Meisenheimer->Product Elimination (-LG) Transition Transition State (Proton Transfer + Attack) K2CO3_Step1->Transition Heat Required Transition->Meisenheimer Slower k2

Figure 1: Mechanistic divergence between irreversible (NaH) and equilibrium (K2CO3) activation in SNAr.

Comparative Performance Analysis

The following data aggregates findings from O-arylation (ether synthesis) and N-arylation studies, specifically highlighting the synthesis of chromene derivatives and fluoronitrobenzene substitutions.

Table 1: Yield and Kinetic Comparison
FeatureSodium Hydride (NaH)Potassium Carbonate (K2CO3)
Typical Yield 80% – 96% [1]70% – 89% [1]
Reaction Time 1 – 2 Hours4 – 24 Hours
Temperature 0°C to Room Temp (25°C)60°C – 100°C (Reflux often req.)
Solvent System Dry DMF, THF (Anhydrous essential)DMF, DMSO, Acetone, Acetonitrile
Nucleophile Scope Excellent for weak nucleophiles (Alcohols, Amides)Good for Phenols, Thiols, Amines
Impurity Profile Low hydrolysis; risk of DMF decompositionRisk of hydrolysis (if wet); thermal degradation
Atom Economy Poor (Stoichiometric waste)Moderate (Recyclable in some processes)
Expert Insight: The "Dry Solvent" Trap
  • NaH: The presence of water is catastrophic, not just for safety, but for yield. NaH reacts with trace water to form NaOH, which is a potent nucleophile in SNAr, leading to hydrolysis side-products (Ar-OH instead of Ar-OR).

  • K2CO3: While less sensitive, K2CO3 is hygroscopic. Using "wet" base in high-temperature SNAr often stalls the reaction because the bicarbonate byproduct creates a buffer system that inhibits further deprotonation. Milling the carbonate increases surface area and reactivity significantly.

Experimental Protocols (Self-Validating Systems)

These protocols are designed to be "self-validating"—meaning the observation of specific physical changes confirms the reaction is proceeding correctly.

Protocol A: High-Yield Kinetic Method (NaH)

Best for: Valuable substrates, weak nucleophiles, or temperature-sensitive electrophiles.

  • Preparation: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen flow.

  • Solvation: Dissolve the nucleophile (1.0 equiv) in anhydrous DMF (0.5 M concentration).

  • Activation (The Checkpoint):

    • Cool to 0°C.

    • Add NaH (60% dispersion in oil, 1.2 equiv) portion-wise.

    • Validation: Observe vigorous bubbling (

      
      ). Stir at 0°C for 15-30 mins. Bubbling must  cease before proceeding (confirms complete deprotonation).
      
  • Addition: Add the electrophile (Aryl Halide, 1.0 - 1.1 equiv) dropwise.

  • Reaction: Allow to warm to RT. Stir for 1-2 hours.

  • Quench: Cool to 0°C. Add saturated

    
     carefully.
    
  • Workup: Extract with EtOAc. Wash organic layer with

    
     (x3) to remove DMF (Critical step to prevent emulsion).
    
Protocol B: Scalable Thermodynamic Method (K2CO3)

Best for: Scale-up (>10g), robust substrates, and safety-constrained environments.

  • Preparation: Finely grind anhydrous

    
     using a mortar and pestle immediately before use.
    
  • Mixing: Combine Nucleophile (1.0 equiv), Aryl Halide (1.0 equiv), and

    
     (1.5 - 2.0 equiv) in DMF or DMSO.
    
  • Thermal Activation: Heat to 80°C (or appropriate temp).

  • Validation:

    • Visual Check: The reaction slurry typically changes color (yellow/orange to dark brown) as the Meisenheimer complex forms and product accumulates.

    • TLC Monitoring: Spotting the slurry can be difficult. Remove an aliquot, dilute with water/EtOAc, and spot the organic layer.[1]

  • Workup: Pour mixture onto crushed ice/water. The product often precipitates as a solid (filtration workup), avoiding liquid-liquid extraction.

Decision Matrix: Selecting the Correct Base

Do not default to one base. Use this logic flow to determine the optimal reagent for your specific substrate.

Base_Selection Start Start: S_NAr Base Selection Q1 Is the Nucleophile weak? (Aliphatic Alcohol, Amide, pKa > 15) Start->Q1 Q2 Is the Substrate Heat Sensitive? Q1->Q2 No (Phenol, Thiol, Amine) NaH Use NaH / DMF (0°C -> RT) Q1->NaH Yes (Needs strong deprotonation) Q3 Is Scale > 100g? Q2->Q3 No Q2->NaH Yes (Avoid Heat) Q3->NaH No (Yield Priority) K2CO3 Use K2CO3 / DMSO (Heat required) Q3->K2CO3 Yes (Safety Priority)

Figure 2: Decision matrix for process optimization.

Safety & Scale-Up Warnings (Critical)

The NaH/DMF Hazard

While NaH/DMF is the "gold standard" for yield, it possesses a latent hazard. At temperatures >50°C (or during exotherms), NaH can catalyze the decomposition of DMF, leading to a runaway reaction and potential explosion [2].

  • Mitigation: Never heat NaH/DMF mixtures above 40°C. For heated reactions, switch to THF or use K2CO3.

The "Cesium Effect" Alternative

If K2CO3 is too slow but NaH is too dangerous, consider Cesium Carbonate (


) . The larger Cesium cation is more soluble in organic solvents ("naked anion" effect) and often improves yields significantly compared to Potassium, albeit at a higher cost.

References

  • Comparison of Bases in Chromene Synthesis: Title: Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles.[2] Source: PubMed / National Institutes of Health. URL:[Link]

  • Safety of NaH in DMF: Title: Safety Concerns in Pharmaceutical Manufacturing: The NaH/DMF Hazard.[3] Source: Organic Process Research & Development (ACS Publications). URL:[Link]

  • General SNAr Methodology: Title: Nucleophilic Aromatic Substitution: A Practical Guide. Source: Common Organic Chemistry. URL:[Link]

Sources

Comparative

Purity assessment of 3-Nitro-2-(pyridin-2-ylthio)pyridine by TLC methods

Topic: Purity Assessment of 3-Nitro-2-(pyridin-2-ylthio)pyridine by TLC Methods Content Type: Technical Comparison Guide Author Persona: Senior Application Scientist Executive Summary This guide evaluates Thin Layer Chro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purity Assessment of 3-Nitro-2-(pyridin-2-ylthio)pyridine by TLC Methods Content Type: Technical Comparison Guide Author Persona: Senior Application Scientist

Executive Summary

This guide evaluates Thin Layer Chromatography (TLC) protocols for the purity assessment of 3-Nitro-2-(pyridin-2-ylthio)pyridine , a critical intermediate in the synthesis of nitrogen-containing heterocycles (e.g., kinase inhibitors).

While High-Performance Liquid Chromatography (HPLC) remains the quantitative gold standard, this guide demonstrates that an optimized HPTLC system offers a rapid, cost-effective alternative for in-process control (IPC). We compare three distinct chromatographic systems, analyzing their resolution (


), tailing factors, and ability to separate key synthetic impurities (hydrolysis products and sulfoxides).

Key Finding: Standard silica TLC fails to resolve the target from its oxidized sulfoxide impurity without mobile phase modification. The addition of 1% Triethylamine (TEA) is mandatory to suppress silanol-pyridine interactions.

Introduction: The Analyte and The Challenge

3-Nitro-2-(pyridin-2-ylthio)pyridine presents a unique chromatographic challenge due to its "push-pull" electronic structure.

  • The Pyridine Nitrogens: Basic centers that interact strongly with acidic silanol groups on silica plates, causing severe peak tailing.[1]

  • The Thioether Linker: Susceptible to oxidation (to sulfoxide/sulfone) during storage, creating impurities with similar UV absorption profiles but distinct polarities.

  • The Nitro Group: Electron-withdrawing, reducing the basicity of the adjacent pyridine ring but increasing overall polarity.

Key Impurities Defined

To validate any method, we must separate the target from its likely synthetic precursors and degradants:

  • Impurity A (Precursor): 2-Chloro-3-nitropyridine (Less polar, halogenated).

  • Impurity B (Hydrolysis): 2-Mercaptopyridine (Thione tautomer, highly polar).

  • Impurity C (Degradant): 3-Nitro-2-(pyridin-2-ylsulfinyl)pyridine (Sulfoxide, more polar).

Methodological Comparison

We evaluated three systems to determine the optimal balance of resolution, speed, and cost.

System A: Standard Normal Phase (Silica Gel 60)
  • Stationary Phase: Silica Gel 60 F

    
     (Merck).[2]
    
  • Mobile Phase: Hexane : Ethyl Acetate (7:3 v/v).

  • Verdict: Insufficient. The basic pyridine nitrogens drag along the silica, resulting in broad spots (

    
     range 0.3–0.5) that mask Impurity C.
    
System B: Base-Deactivated Normal Phase (Optimized)
  • Stationary Phase: Silica Gel 60 F

    
    .[2]
    
  • Mobile Phase: Dichloromethane (DCM) : Methanol : Triethylamine (95 : 4 : 1 v/v/v).

  • Verdict: Recommended for Routine IPC. The TEA blocks active silanol sites. The target elutes as a sharp, compact spot (

    
    ), clearly separated from the non-polar chloride precursor (
    
    
    
    ) and the polar sulfoxide (
    
    
    ).
System C: Reversed-Phase TLC (RP-18)
  • Stationary Phase: RP-18 W F

    
    s (Wettable).
    
  • Mobile Phase: Methanol : Water (80 : 20 v/v) + 0.1% TFA.

  • Verdict: High Specificity / High Cost. Excellent for confirming the absence of hydrophobic contaminants, but slower development time and higher plate cost make it less suitable for high-throughput reaction monitoring.

Comparative Data Analysis

The following table summarizes the performance of the three systems against the HPLC benchmark.

Table 1: Performance Metrics of Chromatographic Systems

FeatureSystem A (Silica/Hex:EtOAc)System B (Silica/DCM:MeOH+TEA)System C (RP-18/MeOH:H2O)Benchmark: HPLC-UV
Separation Mechanism AdsorptionAdsorption (Deactivated)PartitionPartition (C18)
Target

/

0.42 (Tailing)0.55 (Sharp)0.354.2 min
Resolution (

)
< 1.0 (Poor)> 1.5 (Baseline)> 2.0> 5.0
Tailing Factor (

)
1.8 (Severe)1.1 (Ideal)1.01.05
Detection Limit 500 ng100 ng200 ng5 ng
Cost Per Run Low ($)Low ($)High (

$)
Moderate (

)

Analyst Note: System B provides the closest correlation to HPLC purity data for this specific nitro-pyridine scaffold without the capital investment of liquid chromatography.

Detailed Experimental Protocol (System B)

This self-validating protocol ensures reproducibility.

Materials
  • Plates: Aluminum-backed Silica Gel 60 F

    
     (20 x 20 cm).
    
  • Solvents: HPLC-grade Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA).

  • Visualization: UV Lamp (254 nm) and Iodine Chamber.

Step-by-Step Workflow
  • Chamber Saturation (Critical):

    • Mix DCM:MeOH:TEA (95:4:1) in a developing chamber.[3]

    • Place a filter paper liner inside to facilitate vapor saturation.

    • Close lid and equilibrate for 30 minutes . Failure to equilibrate will result in "smiling" solvent fronts and uneven Rf values.

  • Sample Preparation:

    • Dissolve 5 mg of the analyte in 1 mL of DCM.

    • Self-Validation Step: Prepare a "Co-spot" solution containing the analyte mixed with known Impurity A (2-Chloro-3-nitropyridine).

  • Application:

    • Spot 2 µL of Sample, Standard, and Co-spot mixture 1.5 cm from the bottom edge.

    • Ensure spot diameter is < 3 mm.

  • Development:

    • Develop until the solvent front reaches 80% of the plate height (~10 minutes).

    • Remove and air-dry in a fume hood until TEA smell dissipates.

  • Visualization & Interpretation:

    • UV 254 nm: The nitro-pyridine core quenches fluorescence, appearing as dark spots on a bright green background.

    • Iodine Stain: Place in iodine chamber for 5 minutes. The thioether moiety will bind iodine, turning yellow/brown. This confirms the presence of the sulfur linker (distinguishing it from non-sulfur impurities).

Decision Workflow & Logic

The following diagram illustrates the decision matrix for selecting the appropriate purity assessment method based on the stage of drug development.

PurityAssessment Start Sample: 3-Nitro-2-(pyridin-2-ylthio)pyridine StageCheck Development Stage? Start->StageCheck IPC In-Process Control (Reaction Monitoring) StageCheck->IPC Quick Check FinalQC Final Release / Purity Certification StageCheck->FinalQC Quantitative Data Needed TLC_Method Execute System B (DCM:MeOH:TEA) IPC->TLC_Method HPLC_Method Execute HPLC-UV (C18, Gradient) FinalQC->HPLC_Method Vis_UV Visualization: UV 254nm TLC_Method->Vis_UV Vis_I2 Confirmation: Iodine Vapor (Sulfur Check) Vis_UV->Vis_I2 Result_Pass Single Spot (Rf ~0.55) Proceed to Workup Vis_I2->Result_Pass Purity >95% (Est) Result_Fail Multiple Spots Recrystallize Vis_I2->Result_Fail Impurities Detected

Caption: Decision matrix for selecting System B (TLC) vs. HPLC based on the required analytical rigor.

References

  • Reich, E., & Schibli, A. (2007). High-Performance Thin-Layer Chromatography for the Analysis of Medicinal Plants. Thieme. (Foundational text on HPTLC method development and mobile phase saturation).

  • Sherma, J. (2000). "Thin-layer chromatography in food and agricultural analysis." Journal of Chromatography A, 880(1-2), 129-147. (Discusses basic modification for nitrogenous compounds).

  • Cairns, D. (2012). Essentials of Pharmaceutical Chemistry. Pharmaceutical Press. (Principles of pKa and silanol interactions in chromatography of pyridines).

  • Santiago, M., & Strobel, S. (2013). "Thin Layer Chromatography." Methods in Enzymology, 533, 303-324. (Standard protocols for visualization and Rf calculation).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.